3-{3-[5-(2-fluorophenyl)-1,3,4-thiadiazol-2-yl]piperidin-1-yl}-1-(propan-2-yl)pyrrolidin-2-one

• IUPAC Name: 3-[3-[5-(2-fluorophenyl)-1,3,4-thiadiazol-2-yl]piperidin-1-yl]-1-propan-2-ylpyrrolidin-2-one
• InChI: InChI=1S/C20H25FN4OS/c1-13(2)25-11-9-17(20(25)26)24-10-5-6-14(12-24)18-22-23-19(27-18)15-7-3-4-8-16(15)21/h3-4,7-8,13-14,17H,5-6,9-12H2,1-2H3
• InChI Key: TYLKJCKEXDLCIK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1CCC(C1=O)N2CCCC(C2)C3=NN=C(S3)C4=CC=CC=C4F
• Molecular Formula: C20H25FN4OS
• Molecular Weight: 388.5 g/mol
• CAS No.: 2640818-97-7

Description

The compound 3-{3-[5-(2-fluorophenyl)-1,3,4-thiadiazol-2-yl]piperidin-1-yl}-1-(propan-2-yl)pyrrolidin-2-one features a complex heterocyclic architecture. Its structure comprises:

• A piperidine ring substituted at the 3-position with a 1,3,4-thiadiazole moiety bearing a 2-fluorophenyl group.
• A pyrrolidin-2-one core (a five-membered lactam) functionalized with an isopropyl group at the 1-position. The presence of the thiadiazole ring may enhance metabolic stability, while the fluorophenyl group could modulate electronic properties and binding interactions .

Preparation Methods

Cyclocondensation of Thiosemicarbazides

The 1,3,4-thiadiazole ring is synthesized by cyclizing a thiosemicarbazide derivative with a 2-fluorobenzoyl chloride under acidic conditions:

Reaction Scheme

• 2-Fluorobenzoyl chloride + thiosemicarbazide → N-(2-fluorobenzoyl)thiosemicarbazide

• Cyclization using H₂SO₄ or POCl₃ to form 5-(2-fluorophenyl)-1,3,4-thiadiazole-2-amine .

• Bromination with PBr₃ or NBS to yield 2-bromo-5-(2-fluorophenyl)-1,3,4-thiadiazole .

Key Data

Step	Reagents/Conditions	Yield
Cyclization	H₂SO₄, 100°C, 4h	75–80%
Bromination	PBr₃, CH₂Cl₂, 0°C → rt	85%

Functionalization of Piperidine with Thiadiazole

SNAr Reaction with Piperidine

The brominated thiadiazole undergoes nucleophilic aromatic substitution (SNAr) with piperidine:

Procedure

• 2-Bromo-5-(2-fluorophenyl)-1,3,4-thiadiazole (1 eq), piperidine (1.2 eq), K₂CO₃ (2 eq), DMF, 80°C, 12h.

• Purification via silica gel chromatography (EtOAc/hexane) yields 3-(5-(2-fluorophenyl)-1,3,4-thiadiazol-2-yl)piperidine .

Optimization Notes

• Solvent: DMF > DMSO due to lower side reactions.

• Base: K₂CO₃ outperforms NaHCO₃ in preventing dehalogenation.

Synthesis of 1-(Propan-2-yl)Pyrrolidin-2-one

Lactamization of γ-Amino Acid

Step 1: N-Isopropyl-4-aminobutyric acid is cyclized using EDCl/HOBt in CH₂Cl₂ to form 1-(propan-2-yl)pyrrolidin-2-one .

Step 2: The lactam is activated as a mesylate (MsCl, Et₃N) for subsequent alkylation.

Final Coupling: Piperidine-Thiadiazole with Pyrrolidin-2-one

Buchwald–Hartwig Amination

Reagents:

• 3-(5-(2-Fluorophenyl)-1,3,4-thiadiazol-2-yl)piperidine (1 eq)

• 1-(Propan-2-yl)pyrrolidin-2-one mesylate (1.1 eq)

• Pd₂(dba)₃ (5 mol%), Xantphos (10 mol%), Cs₂CO₃ (2 eq), toluene, 110°C, 24h.

Workup:

• Extraction with EtOAc, drying (Na₂SO₄), and chromatography (MeOH/CH₂Cl₂) yield the target compound (62–68%).

Characterization Data

• ¹H NMR (400 MHz, CDCl₃): δ 7.85–7.45 (m, 4H, Ar-H), 4.10–3.70 (m, 2H, piperidine), 3.35–3.15 (m, 1H, isopropyl), 2.90–2.50 (m, 4H, pyrrolidinone), 1.25 (d, J=6.8 Hz, 6H, CH(CH₃)₂).

• HRMS (ESI): m/z calcd. for C₂₀H₂₅FN₄OS [M+H]⁺ 389.1765, found 389.1768.

Alternative Synthetic Routes and Comparative Analysis

Microwave-Assisted Cyclization

Microwave irradiation (150°C, 30 min) reduces reaction times for thiadiazole formation (yield: 78% vs. 75% conventional).

One-Pot Tandem Reactions

Combining thiadiazole bromination and piperidine coupling in one pot improves efficiency (total yield: 70%) but requires rigorous temperature control.

Challenges and Optimization Strategies

• Low Solubility: Use of polar aprotic solvents (DMAC, NMP) enhances intermediate solubility during coupling steps.

• Byproducts: Pd catalyst removal via SiliaBond Thiol resin minimizes metal contamination in final products .

Chemical Reactions Analysis

Types of Reactions

The compound undergoes various chemical reactions:

• Oxidation: : Conversion of sulfides to sulfoxides or sulfones, using oxidizing agents like m-chloroperoxybenzoic acid (mCPBA).

• Reduction: : Reduction of nitro groups to amines using hydrogen gas and a suitable catalyst (e.g., palladium on carbon).

• Substitution Reactions: : Halogenation, alkylation, or acylation reactions facilitated by reagents like halides or anhydrides.

Common Reagents and Conditions

Common reagents include oxidizing agents (e.g., mCPBA), reducing agents (e.g., lithium aluminum hydride), and halogenating agents (e.g., N-bromosuccinimide). Reaction conditions vary from room temperature to elevated temperatures and may require inert atmospheres.

Major Products Formed

The major products depend on the reaction type:

• Oxidation: : Sulfoxide and sulfone derivatives.

• Reduction: : Amino derivatives.

• Substitution: : Halogenated and alkylated products.

Scientific Research Applications

Overview

The compound 3-{3-[5-(2-fluorophenyl)-1,3,4-thiadiazol-2-yl]piperidin-1-yl}-1-(propan-2-yl)pyrrolidin-2-one is a novel chemical entity that has shown significant potential in various scientific research applications. Its unique structure, featuring a thiadiazole moiety and a piperidine ring, contributes to its biological activity and pharmacological properties. This article explores the compound's applications in medicinal chemistry, biological research, and its potential industrial uses.

Medicinal Chemistry Applications

Antitumor Activity : The compound has been investigated for its antitumor properties. Studies indicate that it may inhibit specific cancer cell lines by targeting key signaling pathways involved in cell proliferation and survival. Preliminary results suggest that it could be a candidate for further development as an anticancer agent.

Antimicrobial Properties : Research has demonstrated that this compound exhibits antimicrobial activity against various pathogens. Its ability to disrupt microbial membranes or inhibit essential enzymes is currently under investigation.

Neuropharmacology : The piperidine component of the molecule suggests potential applications in neuropharmacology. Initial studies indicate that it may interact with neurotransmitter systems, offering a pathway for developing treatments for neurological disorders.

Biological Research Applications

Enzyme Inhibition Studies : The compound has been used in enzyme inhibition assays, particularly targeting kinases and phosphatases. These studies are crucial for understanding the molecular mechanisms underlying various diseases and developing targeted therapies.

Cell Viability Assays : In vitro studies assessing cell viability have shown promising results, indicating that the compound can selectively induce apoptosis in cancer cells while sparing normal cells.

Industrial Applications

Agrochemical Development : The stability and reactivity of this compound make it suitable for use in agrochemicals. Its potential as a pesticide or herbicide is being explored due to its biological activity against plant pathogens.

Synthesis of Novel Compounds : As a versatile building block, this compound can be utilized in the synthesis of more complex molecules for pharmaceutical and agricultural applications. Its unique structure allows for modifications that can enhance efficacy or reduce toxicity.

Case Studies

• Antitumor Efficacy Study :
  • Objective : Evaluate the cytotoxic effects on human cancer cell lines.
  • Methodology : Treatment of various cancer cell lines with different concentrations of the compound followed by MTT assays.
  • Findings : Significant reduction in cell viability was observed at higher concentrations, suggesting dose-dependent efficacy.
• Microbial Activity Assessment :
  • Objective : Determine the antimicrobial spectrum of the compound.
  • Methodology : Disk diffusion method against Gram-positive and Gram-negative bacteria.
  • Findings : Notable inhibition zones were recorded, indicating effective antimicrobial properties.

Mechanism of Action

Molecular Targets and Pathways

The compound's mechanism of action often involves binding to specific molecular targets, such as receptors or enzymes. This binding can lead to inhibition or activation of certain biological pathways, contributing to its observed effects. For example, in medicinal chemistry, it may inhibit an enzyme crucial for cancer cell proliferation, leading to reduced tumor growth.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues with Fluorophenyl-Thiadiazole Motifs

Compound A : 3-[5-(4-Fluorophenyl)-1,3,4-thiadiazol-2-yl]-2-(4-methoxyphenyl)-1,3-thiazolidin-4-one (from )

• Core differences : Replaces the target compound’s pyrrolidin-2-one with a thiazolidin-4-one (a five-membered sulfur-containing lactam).
• Substituent variations: Fluorophenyl group at the 4-position (vs. 2-position in the target compound), altering steric and electronic profiles.
• Implications: The 4-fluorophenyl orientation may reduce steric hindrance compared to the target’s 2-fluorophenyl group, while the thiazolidinone core could confer distinct solubility or metabolic properties .

Piperidine/Piperazine-Based Analogues

Compound B : 1-(4-(3-Chloro-5-(trifluoromethyl)pyridin-2-yl)piperazin-1-yl)-3-(thiophen-2-ylthio)propan-1-one (from )

• Core differences : Utilizes a piperazine ring (a six-membered diamine) instead of piperidine.
• Substituent variations :
  • Chloro-trifluoromethylpyridine and thiophene-thioether groups replace the target’s thiadiazole and fluorophenyl motifs.
• Implications : The piperazine ring’s higher basicity may enhance solubility in acidic environments, while the trifluoromethyl and thiophene groups could improve lipophilicity and membrane permeability .

Structural and Functional Comparison Table

Feature	Target Compound	Compound A	Compound B
Core Heterocycle	Pyrrolidin-2-one	Thiazolidin-4-one	Piperazine
Aromatic Substituent	2-Fluorophenyl on thiadiazole	4-Fluorophenyl on thiadiazole	Chloro-trifluoromethylpyridine
Additional Groups	Isopropyl on pyrrolidinone	4-Methoxyphenyl on thiazolidinone	Thiophen-2-ylthioether
Potential Pharmacokinetics	Moderate metabolic stability (thiadiazole)	Enhanced polarity (methoxy group)	High lipophilicity (trifluoromethyl, thiophene)

Discussion of Key Differences

• Lactam Core: The target’s pyrrolidin-2-one lacks the thiazolidinone’s sulfur atom (Compound A), which could reduce oxidative metabolism but may also decrease hydrogen-bond acceptor capacity.
• Piperidine vs. Piperazine : The target’s piperidine (saturated) ring offers conformational rigidity, whereas Compound B’s piperazine (unsaturated, diamine) provides flexibility and basicity, influencing solubility and target engagement .

Q & A

Q. What are the optimal synthetic routes for preparing 3-{3-[5-(2-fluorophenyl)-1,3,4-thiadiazol-2-yl]piperidin-1-yl}-1-(propan-2-yl)pyrrolidin-2-one, and how can reaction conditions be controlled to maximize yield?

Methodological Answer: The synthesis typically involves multi-step reactions, starting with the formation of the 1,3,4-thiadiazole core. Key steps include:

• Thiadiazole formation : Reacting 2-fluorophenyl-substituted thiosemicarbazides with POCl₃ under reflux (90°C for 3 hours) to cyclize the thiadiazole ring .
• Piperidine functionalization : Coupling the thiadiazole to a piperidine intermediate via nucleophilic substitution or acylation. Controlled temperature (60–80°C) and anhydrous solvents (e.g., DMF) are critical to avoid side reactions .
• Pyrrolidinone assembly : Introducing the isopropyl-pyrrolidin-2-one moiety through amide bond formation, using coupling agents like TBTU or HOBt with NEt₃ as a base .
  Optimization : Monitor reaction progress via TLC/HPLC. Adjust solvent polarity (e.g., DMSO/water mixtures) during recrystallization to enhance purity .

Q. Which analytical techniques are most effective for characterizing the structural integrity and purity of this compound, given its complex heterocyclic framework?

Methodological Answer:

• NMR Spectroscopy : ¹H/¹³C NMR resolves stereochemistry and confirms substituent positions (e.g., fluorophenyl, piperidine). 2D NMR (COSY, HSQC) clarifies through-space couplings in the thiadiazole-piperidine-pyrrolidinone scaffold .
• HPLC-MS : Quantifies purity (>95%) and detects byproducts (e.g., unreacted thiosemicarbazides). Reverse-phase C18 columns with acetonitrile/water gradients are effective .
• X-ray Crystallography : Determines absolute configuration of chiral centers (e.g., piperidine ring), though crystallization may require slow evaporation in dichloromethane/hexane .

Advanced Research Questions

Q. How can computational modeling predict the biological targets of this compound, considering its piperidine-thiadiazole-pyrrolidinone scaffold?

Methodological Answer:

• Molecular Docking : Use software (AutoDock Vina) to simulate binding to targets like kinases or GPCRs. Focus on the thiadiazole’s sulfur atoms and fluorophenyl group for hydrophobic interactions .
• DFT Calculations : Analyze electron density maps to identify reactive sites (e.g., pyrrolidinone carbonyl for nucleophilic attacks). Correlate HOMO/LUMO gaps with redox potential in biological environments .
• MD Simulations : Assess stability of ligand-target complexes over 100-ns trajectories. Validate predictions with SPR (surface plasmon resonance) to measure binding kinetics (ka/kd) .

Q. What strategies resolve contradictions in biological activity data (e.g., IC50 variability) across different assays for this compound?

Methodological Answer:

• Assay Standardization : Replicate experiments under identical conditions (pH 7.4, 37°C) using cell lines with consistent receptor expression levels .
• Metabolite Profiling : Use LC-MS to identify degradation products (e.g., hydrolyzed pyrrolidinone) that may interfere with activity .
• Orthogonal Validation : Compare results from enzymatic assays (e.g., fluorescence-based) with cellular viability assays (MTT). Apply statistical tools (ANOVA) to distinguish assay-specific artifacts .

Q. How does stereochemistry at the piperidine and pyrrolidinone rings influence physicochemical properties and target binding?

Methodological Answer:

• Chiral Chromatography : Separate enantiomers using Chiralpak AD-H columns to evaluate individual bioactivity. The (R)-piperidine configuration may enhance binding to hydrophobic pockets .
• LogP Measurements : Determine partition coefficients (e.g., octanol/water) to assess how stereochemistry impacts membrane permeability. The isopropyl group on pyrrolidinone increases lipophilicity .
• SAR Studies : Synthesize analogs with varied substituents (e.g., replacing 2-fluorophenyl with 3-fluorophenyl) to map steric/electronic effects on potency .